1-(Methylethyl)-3,5-dinitropyrazole
Overview
Description
1-(Methylethyl)-3,5-dinitropyrazole, also known as MHN, is a high-energy compound that has gained attention in the field of energetic materials. MHN is a member of the nitropyrazole family and has been studied for its potential use in military and industrial applications.
Scientific Research Applications
Synthesis and Reactivity
Efficient Synthesis Methods : An efficient method for synthesizing 4-substituted 3,5-dinitropyrazoles, using 4-chloro-3,5-dinitropyrazole as a precursor, was developed. This method allows for the nucleophilic substitution at the 4-position of the pyrazole ring (Dalinger et al., 2012).
Reactivity with Various Nucleophiles : 3,5-Dinitropyrazole derivatives exhibit reactivity with various nucleophiles, including ammonia, amines, and phenols, under mild conditions. This reactivity is crucial for the synthesis of different 3,5-dinitropyrazole derivatives (Dalinger et al., 2013).
Use of Protecting Groups : The use of methoxymethyl as a protecting group in the synthesis of 4-methyl-3-nitro-5-R-pyrazoles has been demonstrated. This approach facilitates the preparation of substituted pyrazoles (Zaitsev et al., 2009).
Energetic Materials and Performance
Precursor for Energetic Compounds : 4-Chloro-3,5-dinitropyrazole has been identified as a promising precursor for the synthesis of insensitive energetic compounds. These compounds have potential applications in materials with reduced sensitivity to impact and friction (He et al., 2013).
Enhancing Energetic Properties : The synthesis of dinitropyrazole N-oxides and their nitrogen-rich salts has been explored to enhance performance and sensitivity values. These compounds exhibit high thermal stability and energetic character (Bölter et al., 2018).
Polynitro Energetic Materials : Novel polynitro-substituted bispyrazoles have been synthesized, exhibiting excellent thermal stability, insensitivity, and high detonation performance. These materials represent a new family of high-performance energetic materials (Li et al., 2014).
properties
IUPAC Name |
3,5-dinitro-1-propan-2-ylpyrazole |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N4O4/c1-4(2)8-6(10(13)14)3-5(7-8)9(11)12/h3-4H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VDJZKLKOVODVJJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C(=CC(=N1)[N+](=O)[O-])[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N4O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501261759 |
Source
|
| Record name | 1H-Pyrazole, 1-(1-methylethyl)-3,5-dinitro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501261759 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Methylethyl)-3,5-dinitropyrazole | |
CAS RN |
1281984-45-9 |
Source
|
| Record name | 1H-Pyrazole, 1-(1-methylethyl)-3,5-dinitro- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1281984-45-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1H-Pyrazole, 1-(1-methylethyl)-3,5-dinitro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501261759 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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